
Introduction: The Strategic Importance of
Fluorinated Anilines

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2,3,4,5-Tetrafluoroaniline

CAS No.: 71964-99-3

Cat. No.: B7768581

Get Quote

In the landscape of modern chemical synthesis, particularly within pharmaceutical and material

science domains, fluorinated building blocks are of paramount importance. The strategic

incorporation of fluorine atoms into organic molecules can dramatically alter their

physicochemical properties, often leading to enhanced metabolic stability, increased binding

affinity, and improved lipophilicity.[1][2] Among these critical synthons, 2,3,4,5-
Tetrafluoroaniline (CAS No. 5580-80-3) emerges as a versatile and highly valuable

intermediate.

This technical guide provides an in-depth exploration of the physical and chemical properties of

2,3,4,5-Tetrafluoroaniline. Designed for researchers, medicinal chemists, and material

scientists, this document moves beyond a simple recitation of data points. It aims to deliver

actionable insights into the compound's reactivity, spectroscopic signatures, and safe handling,

thereby empowering scientists to leverage its unique characteristics in their research and

development endeavors.

Part 1: Core Physicochemical Properties
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A foundational understanding of a compound's physical properties is essential for its effective

use in experimental design, from reaction setup to purification and storage. 2,3,4,5-
Tetrafluoroaniline presents as a low-melting solid, a characteristic that requires consideration

in handling and storage protocols.

Quantitative Data Summary
The key physical and chemical identifiers for 2,3,4,5-Tetrafluoroaniline are summarized in the

table below for quick reference.

Property Value Source(s)

CAS Number 5580-80-3 [3]

Molecular Formula C₆H₃F₄N [1]

Molecular Weight 165.09 g/mol [1]

Appearance
White to almost white powder

or lump
[1]

Melting Point 27-29 °C [4]

Boiling Point
191 °C at 760 mmHg; 78 °C at

13 mmHg
[1][3]

Flash Point 79 °C [4]

Refractive Index n20/D 1.47 [1]

InChI Key
BEECAQIHCYTZHC-

UHFFFAOYSA-N

Insight for the Bench Scientist: The melting point of 27-29 °C is significant.[4] In warmer

laboratory environments, this compound may exist as a liquid, impacting how it is weighed and

transferred. It is classified as a solid below 27°C and a liquid above 29°C.[4] Storing the

compound at a controlled temperature, such as 4°C, is recommended to maintain its solid state

and ensure stability.
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Part 2: Spectroscopic Characterization - The
Molecular Fingerprint
Accurate characterization is the bedrock of chemical synthesis. The following section details

the expected spectroscopic data for 2,3,4,5-Tetrafluoroaniline, providing a reference for

identity and purity confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is arguably the most powerful tool for the structural elucidation of this molecule.

¹H NMR: In a solvent like CDCl₃, the spectrum is characterized by a multiplet in the aromatic

region corresponding to the single aromatic proton (C6-H).[5] The amine (NH₂) protons will

appear as a broad singlet, the chemical shift of which can be concentration-dependent and

influenced by hydrogen bonding.

¹⁹F NMR: This is a critical technique for confirming the fluorine substitution pattern. Four

distinct signals are expected, each corresponding to one of the fluorine atoms on the

aromatic ring. The coupling patterns (J-coupling) between the fluorine atoms and with the

aromatic proton provide definitive structural information.

¹³C NMR: The carbon spectrum will show six distinct signals for the aromatic carbons, with

their chemical shifts and C-F coupling constants being indicative of the fluorination pattern.

Infrared (IR) Spectroscopy
IR spectroscopy provides valuable information about the functional groups present. Key

expected absorptions include:

N-H Stretching: Symmetrical and asymmetrical stretches for the primary amine group,

typically appearing in the 3300-3500 cm⁻¹ region.

C-F Stretching: Strong, characteristic absorptions in the fingerprint region, typically between

1100-1400 cm⁻¹, indicative of the carbon-fluorine bonds.

Aromatic C=C Stretching: Absorptions around 1500-1600 cm⁻¹.
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Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight of the compound. For 2,3,4,5-
Tetrafluoroaniline, the electron ionization (EI) mass spectrum would be expected to show a

prominent molecular ion (M⁺) peak at m/z = 165, corresponding to the molecular weight.[6]

Part 3: Chemical Reactivity and Synthetic Utility
The chemical behavior of 2,3,4,5-Tetrafluoroaniline is dictated by the interplay between the

nucleophilic amine group and the heavily fluorinated, electron-deficient aromatic ring.

Amine Group Reactivity: The -NH₂ group undergoes typical reactions of primary anilines,

such as acylation, alkylation, diazotization to form diazonium salts, and condensation

reactions. These transformations allow for the facile introduction of the tetrafluorophenyl

moiety into a wide array of more complex structures.

Aromatic Ring Reactivity: The four electron-withdrawing fluorine atoms have a profound

effect on the aromatic ring.

Deactivation towards Electrophilic Aromatic Substitution: The ring is strongly deactivated,

making electrophilic substitution reactions (e.g., nitration, halogenation) challenging.

Activation towards Nucleophilic Aromatic Substitution (SₙAr): Conversely, the ring is highly

activated for SₙAr reactions. The fluorine atom para to the amine group (at the C5

position) is the most likely site for displacement by strong nucleophiles. This reactivity is a

cornerstone of its utility in building complex molecules.

This dual reactivity makes 2,3,4,5-Tetrafluoroaniline a strategic building block. It serves as an

important intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced

fluorinated polymers where enhanced stability and specific biological activities are desired.[1]

Part 4: Synthesis Pathway
A common route for the preparation of polyfluoroanilines involves the selective reductive

hydrodefluorination of more heavily fluorinated precursors. One documented method involves

the hydrodefluorination of pentafluoroacetanilide using zinc in the presence of nickel complex

catalysts, followed by hydrolysis to yield the target aniline.[7]
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Pentafluoroacetanilide 2,3,4,5-Tetrafluoroacetanilide

1. Zn, Ni Catalyst
2. H₂O/DMF 2,3,4,5-TetrafluoroanilineHydrolysis (H⁺ or OH⁻)

Click to download full resolution via product page

Caption: Synthetic route to 2,3,4,5-Tetrafluoroaniline.

Part 5: Applications in Research and Development
The unique properties conferred by the tetrafluorophenyl group make this aniline a valuable

component in several high-value applications.

Pharmaceutical Development: As a key intermediate, it is used to synthesize novel drug

candidates.[1] The fluorine substituents can block metabolic oxidation sites, increase

lipophilicity to improve membrane permeability, and modulate the pKa of nearby functional

groups to enhance target binding.[2]

Material Science: It is employed in the production of high-performance fluorinated polymers.

These materials exhibit exceptional thermal stability and chemical resistance, making them

suitable for demanding applications in the aerospace and electronics industries.[1]

Agrochemicals: The compound is a precursor for advanced pesticides and herbicides. The

fluorine atoms can enhance the efficacy and environmental stability of the final active

ingredient.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b7768581/docs?utm_src=pdf-body-img#introduction-the-strategic-importance-of-fluorinated-anilines
https://www.benchchem.com/product/b7768581/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-fluorinated-anilines
https://www.chemimpex.com/products/45946
https://www.jelsciences.com/articles/jbres1883.php
https://www.chemimpex.com/products/45946
https://www.chemimpex.com/products/45946
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7768581?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Synthon

Synthetic Elaboration

Target Application Areas

2,3,4,5-Tetrafluoroaniline

Amine Functionalization (Acylation, etc.)

SₙAr Reaction

Pharmaceutical Active Ingredients (APIs)

High-Performance Polymers

Advanced Agrochemicals

Click to download full resolution via product page

Caption: Synthetic utility workflow of 2,3,4,5-Tetrafluoroaniline.

Part 6: Safety, Handling, and Experimental Protocols
Scientific integrity demands a rigorous approach to safety. 2,3,4,5-Tetrafluoroaniline is a

hazardous substance and must be handled with appropriate precautions.

Hazard Identification
Signal Word: Danger

GHS Hazard Statements: H226 (Flammable liquid and vapor), H301 (Toxic if swallowed),

H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause

respiratory irritation).

Toxicity Summary: The compound is harmful if swallowed, inhaled, or comes into contact

with skin.[8] It is an irritant to the skin, eyes, and respiratory system.[8]
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Protocol 1: Safe Handling and Storage
This protocol is a self-validating system for minimizing exposure and ensuring laboratory safety.

Engineering Controls: Always handle this compound in a certified chemical fume hood to

prevent inhalation of vapors or dust. The fume hood should have an adequate face velocity.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield as described in OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[9]

Hand Protection: Wear impervious gloves (e.g., nitrile) and change them immediately if

contamination occurs.

Skin Protection: Wear a flame-retardant lab coat and ensure no skin is exposed.

Handling:

Avoid breathing dust or vapors.

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.[9]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage is at 4°C, protected from light. Store locked up.[9]

Spill & Disposal: In case of a spill, evacuate the area. Absorb with an inert material and place

in a suitable container for chemical waste. Dispose of contents/container to an approved

waste disposal plant.[9]

Protocol 2: Preparation of an NMR Sample for
Characterization
This protocol ensures the acquisition of high-quality data for structural verification.
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Preparation: In a chemical fume hood, accurately weigh approximately 5-10 mg of 2,3,4,5-
Tetrafluoroaniline directly into a clean, dry NMR tube.

Solvent Addition: Using a clean glass pipette, add approximately 0.6 mL of deuterated

chloroform (CDCl₃).[5] CDCl₃ is a common choice as it is a good solvent for many organic

compounds and has a well-defined residual solvent peak.

Dissolution: Cap the NMR tube securely and gently invert it several times or use a vortex

mixer at a low setting until the solid is completely dissolved.

Analysis: Insert the NMR tube into the spectrometer. Acquire ¹H, ¹⁹F, and ¹³C spectra using

standard instrument parameters.

Data Validation:

Confirm the presence of the aromatic multiplet and the amine singlet in the ¹H spectrum.

Confirm the presence of four distinct signals in the ¹⁹F spectrum.

Verify that the observed chemical shifts and coupling constants are consistent with the

structure of 2,3,4,5-Tetrafluoroaniline.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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